Cas no 5445-58-9 (1,3-Dioxane,2-(9-decen-1-yl)-5,5-dimethyl-)

• Product Name: 1,3-Dioxane,2-(9-decen-1-yl)-5,5-dimethyl-
• CAS No: 5445-58-9
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 382037
• PubChem ID: 228919
• Update Time: 2025-04-19

1,3-Dioxane,2-(9-decen-1-yl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-(9-decen-1-yl)-5,5-dimethyl-
• 2-dec-9-enyl-5,5-dimethyl-1,3-dioxane
• 2-(dec-9-en-1-yl)-5,5-dimethyl-1,3-dioxane
• AC1L5GL0
• AC1Q706Z
• AG-J-79827
• AR-1C8865
• CTK5A1095
• NSC22102
• NSC-22102
• 5445-58-9
• DTXSID90281604

• Inchi： 1S/C16H30O2/c1-4-5-6-7-8-9-10-11-12-15-17-13-16(2,3)14-18-15/h4,15H,1,5-14H2,2-3H3
• InChI Key： CBNVXWHCDOATSV-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCCC=C)OCC(C)(C)C1

Computed Properties

• Exact Mass: 254.2247
• Monoisotopic Mass: 254.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.872
• Boiling Point: 286.7°Cat760mmHg
• Flash Point: 115.4°C
• Refractive Index: 1.441
• PSA: 18.46
• LogP: 4.69230